Cas no 43088-72-8 (6-methoxy-1,4-dihydroisochromen-3-one)

• Product Name: 6-methoxy-1,4-dihydroisochromen-3-one
• CAS No: 43088-72-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD21362963
• CID: 2115449
• PubChem ID: 12287153
• Update Time: 2025-10-21

6-methoxy-1,4-dihydroisochromen-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxyisochroman-3-one
• 43088-72-8
• 6,7-methoxyisochrom-3-one
• 3H-2-Benzopyran-3-one, 1,4-dihydro-6-methoxy-
• DA-36053
• AKOS027254535
• 1,4-Dihydro-6-methoxy-3H-2-benzopyran-3-one
• AS-36529
• CS-0036929
• 6-methoxy-1,4-dihydroisochromen-3-one
• DTXSID701264242
• SCHEMBL12870782
• MFCD21362963
• SY241602

• MDL： MFCD21362963
• Inchi： 1S/C10H10O3/c1-12-9-3-2-7-6-13-10(11)5-8(7)4-9/h2-4H,5-6H2,1H3
• InChI Key： MZCUENAEZDQRBN-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 376 ºC
• Flash Point: 158 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 6-methoxy-1,4-dihydroisochromen-3-one

Comprehensive Overview of 6-Methoxy-1,4-dihydroisochromen-3-one (CAS No. 43088-72-8): Properties, Applications, and Research Insights

6-Methoxy-1,4-dihydroisochromen-3-one (CAS No. 43088-72-8) is a specialized organic compound belonging to the isochromenone family. This heterocyclic molecule features a methoxy group at the 6-position and a ketone functionality at the 3-position, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique molecular structure (C₁₀H₁₀O₃) has attracted attention for potential bioactivity, particularly in studies related to anti-inflammatory and antioxidant properties.

Recent trends in drug discovery highlight the growing interest in oxygen-containing heterocycles like 6-methoxy-1,4-dihydroisochromen-3-one. Researchers are exploring its role as a scaffold for designing novel small-molecule inhibitors, especially in neurodegenerative disease research. The compound's electrophilic carbonyl group allows for diverse chemical modifications, enabling the development of derivatives with enhanced bioavailability and target specificity.

From a synthetic chemistry perspective, 43088-72-8 serves as a versatile building block. Its isochromenone core can participate in cycloaddition reactions, nucleophilic substitutions, and catalytic hydrogenation processes. These transformations are crucial for creating chiral analogs with potential applications in asymmetric synthesis. The methoxy substituent further influences the compound's electronic distribution, affecting its reactivity in palladium-catalyzed cross-coupling reactions.

In material science, derivatives of 6-methoxy-1,4-dihydroisochromen-3-one have shown promise as photoactive components in organic electronics. The conjugated π-system of the isochromenone ring enables interesting photophysical properties, making it a candidate for OLED materials and molecular sensors. Computational studies using DFT calculations predict favorable HOMO-LUMO gaps for certain derivatives, aligning with current demands for sustainable optoelectronic materials.

The analytical characterization of CAS 43088-72-8 typically involves HPLC purification, NMR spectroscopy (particularly ¹³C and DEPT-135 for confirming the carbonyl resonance), and mass spectrometry. Recent advancements in hyphenated techniques like LC-MS/MS have improved the detection of trace impurities in synthesized batches, addressing the pharmaceutical industry's need for high-purity intermediates.

Environmental considerations regarding 6-methoxy-1,4-dihydroisochromen-3-one focus on its biodegradation pathways. Studies using QSAR modeling suggest moderate ecotoxicity profiles, prompting research into green chemistry approaches for its synthesis. Microwave-assisted reactions and continuous flow chemistry methods have demonstrated improved atom economy and reduced organic solvent usage in its production.

For researchers sourcing 43088-72-8, key considerations include storage stability (recommended under inert atmosphere at -20°C) and handling precautions due to its light-sensitive nature. The compound's crystalline form exhibits characteristic melting points between 142-145°C, serving as an important quality control parameter. Commercial suppliers typically provide certificates of analysis detailing chromatographic purity (>98%) and residual solvent content.

Emerging applications explore 6-methoxy-1,4-dihydroisochromen-3-one as a fluorescent probe in biological imaging. Its ability to undergo excited-state intramolecular proton transfer (ESIPT) makes it valuable for developing pH-sensitive dyes with applications in cellular microscopy. This aligns with current market demands for bioimaging tools in cancer research and neuroscience studies.

Patent literature reveals increasing protection of isochromenone derivatives containing the 6-methoxy substitution pattern, particularly for kinase inhibition and GPCR modulation applications. The compound's privileged structure status in medicinal chemistry continues to drive innovation, with recent filings covering prodrug formulations and targeted delivery systems utilizing this core.

Future research directions for CAS 43088-72-8 may explore its potential in catalysis as a ligand precursor for transition metal complexes, or its incorporation into metal-organic frameworks (MOFs) for gas storage applications. The compound's versatility ensures its ongoing relevance across multiple scientific disciplines, from pharmacology to advanced materials engineering.